The Quinoxalinone Scaffold: A Technical Guide to Biological Activity and Therapeutic Potential
The Quinoxalinone Scaffold: A Technical Guide to Biological Activity and Therapeutic Potential
Executive Summary
The quinoxalinone scaffold (benzopyrazinone) represents a privileged structure in medicinal chemistry, distinguished by its bioisosteric relationship to quinoline and naphthalene. Its planar, bicyclic heteroaromatic architecture allows for precise intercalation into DNA and highly specific binding to ATP-binding pockets of various kinases. This guide analyzes the biological activity of quinoxalinone derivatives, focusing on their role as kinase inhibitors (c-Met, ASK1, JAK2/3), antimicrobial agents, and anti-inflammatory modulators. It provides researchers with actionable structure-activity relationship (SAR) data, validated synthetic protocols, and standardized bioassay methodologies.
Structural Biology & Structure-Activity Relationship (SAR)
The biological versatility of quinoxalinone stems from its ability to accept diverse substituents at the N1, C2, C3, and the benzo-fused ring positions. Modifications at these sites drastically alter lipophilicity, electronic distribution, and target affinity.
Core Pharmacophore Analysis
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N1 Position: Alkylation at N1 often improves solubility and cellular permeability. Long-chain alkyl or aryl groups here can enhance hydrophobic interactions within enzyme pockets.
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C2/C3 Positions: These are the primary vectors for diversity.
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C2-Phenyl/Heteroaryl: Critical for antimicrobial activity. Electron-withdrawing groups (e.g., -NO2, -Cl) on the C2-phenyl ring significantly lower MIC values against Gram-positive bacteria.
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C3-Carbonyl/Hydrazone: Essential for hydrogen bonding in kinase active sites (hinge region interactions).
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Benzo-Ring (Positions 5-8): Substitution here (e.g., 6-Nitro or 6-Fluoro) modulates the electronic properties of the ring system, often affecting metabolic stability and potency against cancer cell lines like A549 and MKN-45.
SAR Visualization
The following diagram maps specific chemical modifications to their resultant biological effects.
Figure 1: Structure-Activity Relationship (SAR) map highlighting key substitution zones and their impact on biological activity.
Therapeutic Applications & Mechanisms[1]
Oncology: Kinase Inhibition
Quinoxalinone derivatives function primarily as Type I or Type II ATP-competitive inhibitors.
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c-Met Inhibition: Derivatives have shown potent inhibition of c-Met kinase, a receptor tyrosine kinase overexpressed in gastric cancers (MKN-45). The scaffold mimics the adenine ring of ATP, forming hydrogen bonds with the hinge region residues [1].
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ASK1 Inhibition: Apoptosis Signal-regulating Kinase 1 (ASK1) is a target for NASH and neuroinflammation. Compound 26e , a dibromo-substituted quinoxaline, demonstrated an IC50 of 30.17 nM, effectively reducing lipid droplets and inflammation in liver cells [2].
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JAK2/3 Inhibition: Compound ST4j acts as a dual JAK2/3 inhibitor (IC50 ~13-15 nM), inducing apoptosis in erythroleukemia cells by blocking STAT5 phosphorylation [3].
Infectious Diseases
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Antibacterial: Quinoxalinones, particularly 1,4-di-N-oxides, exhibit bactericidal activity against MRSA and M. tuberculosis. The mechanism involves bioreduction of the N-oxide group, generating reactive oxygen species (ROS) that damage bacterial DNA [4].[1]
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Antiviral: Recent docking studies identified quinoxaline derivatives (e.g., Compounds 23/24) that bind to the SARS-CoV-2 main protease (Mpro), potentially blocking viral replication [5].
Technical Methodologies (SOPs)
Protocol: Microwave-Assisted Synthesis of Quinoxalinones
Rationale: Traditional condensation requires prolonged reflux (4-12h). Microwave irradiation reduces reaction time to minutes and improves yield, adhering to Green Chemistry principles.
Reagents:
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o-Phenylenediamine (1.0 mmol)[2]
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1,2-Dicarbonyl compound (e.g., Benzil or Ethyl Pyruvate) (1.0 mmol)
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Catalyst: Zinc Triflate (10 mol%) or Iodine (10 mol%)
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Solvent: Ethanol or Acetonitrile[2]
Workflow:
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Mixing: In a microwave-safe vial, dissolve the diamine and dicarbonyl in 2 mL of solvent. Add the catalyst.
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Irradiation: Irradiate at 80°C (Power: 150W) for 5–10 minutes. Monitor via TLC (30% EtOAc/Hexane).
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Work-up: Cool to room temperature. Pour the reaction mixture into crushed ice.
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Purification: Filter the precipitate. Recrystallize from hot ethanol to yield pure quinoxalinone crystals.
Protocol: Fluorometric Kinase Inhibition Assay
Rationale: A self-validating system to measure IC50 values against specific kinases (e.g., c-Met, VEGFR).
Materials:
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Recombinant Kinase (e.g., c-Met)
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Substrate Peptide (Poly Glu:Tyr 4:1)
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ATP (10 mM stock)
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ADP Detection Reagent (coupling enzyme system)
Step-by-Step Workflow:
Figure 2: Standardized workflow for high-throughput kinase inhibition screening.
Protocol: Antimicrobial Susceptibility (Broth Microdilution)
Standard: CLSI M07-A9 Guidelines.[3]
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Inoculum: Prepare a bacterial suspension (e.g., MRSA) in saline to match 0.5 McFarland turbidity standard (
CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB). -
Plate Prep: Dispense 100 µL of CAMHB into columns 2–12 of a 96-well plate.
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Compound Dilution: Add 200 µL of quinoxalinone stock (128 µg/mL) to column 1. Perform 2-fold serial dilutions across the plate.
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Inoculation: Add 100 µL of diluted bacterial suspension to all wells. Final volume: 200 µL.
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Incubation: Incubate at 37°C for 16–20 hours.
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Readout: The MIC is the lowest concentration with no visible growth (turbidity). Validate with Resazurin dye (blue to pink indicates growth).
Data Summary: Comparative Potency
The following table summarizes the biological activity of key quinoxalinone derivatives reported in recent literature.
| Compound ID | Target / Organism | Activity Type | Potency (IC50 / MIC) | Mechanism | Ref |
| ST4j | JAK2 / JAK3 | Anticancer | 13.0 nM / 14.9 nM | Apoptosis induction; STAT5 blockade | [3] |
| 26e | ASK1 | Anti-NASH | 30.17 nM | Lipid droplet reduction; Anti-fibrotic | [2] |
| Comp 4 | c-Met (MKN-45) | Anticancer | < 50 nM | Kinase inhibition; Tumor growth suppression | [1] |
| N-05 | N. brasiliensis | Antimicrobial | < 1 µg/mL | DNA damage via ROS generation | [4] |
| Q-Furan | SARS-CoV-2 Mpro | Antiviral | High Affinity (Docking) | Protease active site blockade | [5] |
Future Perspectives
The quinoxalinone scaffold is evolving beyond simple inhibition.
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PROTACs: Researchers are now linking quinoxalinone kinase inhibitors to E3 ligase ligands to create Proteolysis Targeting Chimeras (PROTACs), enabling the degradation of pathogenic proteins rather than just inhibition.
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Hybrids: Fusion with other pharmacophores (e.g., artemisinin or chalcone) is a growing trend to combat multi-drug resistance (MDR) in bacteria and malaria.
References
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Synthesis and biological evaluation of quinoxaline derivatives as specific c-Met kinase inhibitors. Bioorganic Chemistry. Link
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Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link
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Discovery of JAK2/3 Inhibitors from Quinoxalinone-Containing Compounds. ACS Omega. Link
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Quinoxaline 1,4-di-N-oxide Derivatives as New Antinocardial Agents. Molecules. Link
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Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. RSC Advances. Link
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An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature. Journal of Chemistry. Link
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Kinase Assay Kit Protocol. Sigma-Aldrich Technical Bulletin. Link
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Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI Standard M07. Link
